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Compound Name: PROTAC ER Degrader-14

Cat. No.: B15540875
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For Researchers, Scientists, and Drug Development Professionals

Abstract
PROTAC ER Degrader-14, also identified as compound 86, is a Proteolysis Targeting Chimera

(PROTAC) designed to selectively induce the degradation of the Estrogen Receptor (ER). This

molecule represents a promising therapeutic strategy for ER-positive cancers by harnessing

the cell's own ubiquitin-proteasome system to eliminate the ER protein, a key driver of tumor

growth in these malignancies. This technical guide provides a comprehensive overview of

PROTAC ER Degrader-14, including its mechanism of action, constituent components, and

detailed experimental protocols for its characterization. While specific quantitative data for

compound 86 is not publicly available, this document outlines the methodologies to generate

such data.

Introduction to PROTAC ER Degrader-14
(Compound 86)
PROTAC ER Degrader-14 is a heterobifunctional molecule that simultaneously binds to the

Estrogen Receptor and an E3 ubiquitin ligase. This proximity induces the ubiquitination of the
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ER, marking it for degradation by the proteasome. This targeted protein degradation offers a

powerful alternative to traditional inhibitors, which only block the protein's function.

Molecular Composition:

PROTAC ER Degrader-14 (compound 86) is composed of three key moieties connected by a

linker:

Target Protein Ligand: ER ligand-6 (HY-170341) binds to the Estrogen Receptor.

E3 Ubiquitin Ligase Ligand: (S)-Deoxy-thalidomide (HY-168055) recruits the Cereblon

(CRBN) E3 ubiquitin ligase.[1]

Linker: N-Boc-piperazine (HY-30105) connects the target protein ligand and the E3 ligase

ligand.[1]

The E3 ligase ligand and the linker together form tert-Butyl (S)-4-(2-(2,6-dioxopiperidin-3-yl)-1-

oxoisoindolin-5-yl)piperazine-1-carboxylate (HY-W998234).[1]

Mechanism of Action
The mechanism of action of PROTAC ER Degrader-14 follows the established paradigm for

PROTACs:

Ternary Complex Formation: The PROTAC molecule simultaneously binds to an Estrogen

Receptor protein and the E3 ubiquitin ligase, forming a ternary complex.

Ubiquitination: The close proximity induced by the PROTAC allows the E3 ligase to transfer

ubiquitin molecules to the ER protein, tagging it for degradation.

Proteasomal Degradation: The poly-ubiquitinated ER is then recognized and degraded by

the 26S proteasome.

Catalytic Cycle: The PROTAC molecule is released after inducing ubiquitination and can

then engage another ER protein and E3 ligase, acting in a catalytic manner.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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